Cas no 874219-52-0 ((4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid)

• Product Name: (4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• CAS No: 874219-52-0
• MF: C₁₁H₁₆BNO₅S
• MW: 285.124442100525
• MDL: MFCD08235070
• CID: 719580
• PubChem ID: 44119815
• Update Time: 2025-04-19

(4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• 4-Methoxy-3-(1-pyrrolidinylsulfonyl)benzeneboronic acid
• (4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)-phenyl)boronic acid
• (4-methoxy-3-pyrrolidin-1-ylsulfonylphenyl)boronic acid
• 4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenylboronic acid
• 4-Methoxy-3-(pyrrolidin-1-ylsulphonyl)benzeneboronic acid
• Boronic acid,B-[4-methoxy-3-(1-pyrrolidinylsulfonyl)phenyl]-
• AKOS015851663
• BS-24041
• [4-Methoxy-3-(pyrrolidine-1-sulfonyl)phenyl]boronic acid
• I12425
• DTXSID80657415
• AM87326
• MFCD08235070
• 874219-52-0
• (4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronicacid
• CS-0176118
• FT-0688858
• 4-methoxy-3-(pyrrolidine-1-sulfonyl)phenylboronic acid
• 4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenylboronic acid(contains varying amounts of Anhydride)

• MDL： MFCD08235070
• Inchi： 1S/C11H16BNO5S/c1-18-10-5-4-9(12(14)15)8-11(10)19(16,17)13-6-2-3-7-13/h4-5,8,14-15H,2-3,6-7H2,1H3
• InChI Key： CMUQRJVOEZOCJL-UHFFFAOYSA-N
• SMILES： S(C1C=C(B(O)O)C=CC=1OC)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 285.08400
• Monoisotopic Mass: 285.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 521.7±60.0 °C at 760 mmHg
• Flash Point: 269.3±32.9 °C
• Refractive Index: 1.597
• PSA: 95.45000
• LogP: 0.17820

(4-Methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters